Cas no 56255-31-3 (N-Hexadecanoyl-alanine)

• Product Name: N-Hexadecanoyl-alanine
• CAS No: 56255-31-3
• MF: C₁₉H₃₇NO₃
• MW: 327.501986265183
• CID: 56920
• PubChem ID: 14961184
• Update Time: 2025-04-18

N-Hexadecanoyl-alanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Palmitamidopropanoic acid
• (2S)-2-(hexadecanoylamino)propanoic acid
• N-HEXADECANOYL-ALANINE
• (S)-N-hexadecanoyl-alanine
• Codeage PA
• N-hexadecanoyl-L-alanine
• N-n-hexadecanoyl (L)-alanine
• N-palmitoyl alanine
• N-Palmitoyl-L-alanine
• Palmitoyl alanine
• Palmitoyl-L-alanine
• Palmityl-L-alanine
• N-Palmityl-L-alanine
• AKOS016014303
• DTXSID80204807
• CHEBI:165549
• Q27264253
• 68HNC9TLVC
• MFCD26793456
• Alanine, N-(1-oxohexadecyl)-
• (S)-2-Palmitamidopropanoicacid
• CHEMBL388991
• AS-15978
• palmitoyl L-alanine
• NRBFOSKZAWRBJI-KRWDZBQOSA-N
• LMFA08020123
• C19H37NO3
• SCHEMBL542879
• FD21038
• N-Hexadecanoyl-alanine (palmitoyl-Ala-OH)
• UNII-68HNC9TLVC
• 56255-31-3
• N-hexadecanoyl-(l)-alanine
• L-Alanine, N-(1-oxohexadecyl)-
• N-Hexadecanoyl-alanine

• MDL： MFCD26793456
• Inchi： 1S/C19H37NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(21)20-17(2)19(22)23/h17H,3-16H2,1-2H3,(H,20,21)(H,22,23)/t17-/m0/s1
• InChI Key： NRBFOSKZAWRBJI-KRWDZBQOSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 327.27700
• Monoisotopic Mass: 327.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Melting Point: 90-95°C
• Refractive Index: 1.467
• PSA: 66.40000
• LogP: 5.44790

N-Hexadecanoyl-alanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives